Cas no 659-34-7 (4-(Ethylamino)phenol)

4-(Ethylamino)phenol structure
4-(Ethylamino)phenol structure
Product Name:4-(Ethylamino)phenol
CAS No:659-34-7
MF:C8H11NO
MW:137.179042100906
CID:962827
PubChem ID:12119
Update Time:2025-04-19

4-(Ethylamino)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(Ethylamino)phenol
    • SCHEMBL440145
    • 4-Ethylaminophenol
    • SB75468
    • EN300-75350
    • p-ethylaminophenol
    • Ba 2831
    • MFCD09744904
    • DB-339857
    • F88126
    • Oxyphenyl-Athylamin
    • (4-hydroxy-phenyl)-ethylamine
    • STL484206
    • DTXSID00984371
    • 659-34-7
    • Phenol, 4-(ethylamino)-
    • MDL: MFCD09744904
    • Inchi: 1S/C8H11NO/c1-2-9-7-3-5-8(10)6-4-7/h3-6,9-10H,2H2,1H3
    • InChI Key: UJWHLERCFNIFNJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)NCC

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.3Ų

4-(Ethylamino)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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Enamine
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Enamine
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$271.0 2023-02-12
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Enamine
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$600.0 2023-02-12
Enamine
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Enamine
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Enamine
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